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Compound of Interest

Compound Name: Quinaldic Acid Sodium Salt

Cat. No.: B098913 Get Quote

An In-Depth Technical Guide to the Chemical Properties of Quinaldic Acid Sodium Salt

Introduction
Quinaldic Acid Sodium Salt, the sodium salt of quinoline-2-carboxylic acid, is a pivotal

chemical entity with significant utility across diverse scientific domains. While its parent

compound, quinaldic acid, is a known metabolite in the tryptophan degradation pathway, the

sodium salt form offers distinct advantages, primarily its enhanced aqueous solubility, which is

a critical attribute in pharmaceutical formulation and analytical applications.[1][2][3] This guide,

designed for researchers, scientists, and drug development professionals, provides a

comprehensive exploration of the core chemical properties of Quinaldic Acid Sodium Salt.
We will delve into its molecular characteristics, reactivity, analytical methodologies, and the

direct implications of these properties on its practical applications, moving beyond a simple

recitation of data to explain the causality behind its behavior.

Chapter 1: Molecular Structure and
Physicochemical Properties
The utility of a chemical compound is fundamentally dictated by its structure and resulting

physicochemical properties. For Quinaldic Acid Sodium Salt, these attributes govern its

solubility, stability, and suitability as a synthetic precursor.

Molecular Identity and Characteristics
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Quinaldic Acid Sodium Salt is an aromatic heterocyclic compound. The molecule consists of

a quinoline ring system, where a benzene ring is fused to a pyridine ring, with a sodium

carboxylate group substituted at the 2-position.

Property Data Source(s)

Synonyms
Sodium quinaldinate, Sodium

2-quinolinecarboxylate
[1][4]

CAS Number 16907-79-2 [1][4]

Molecular Formula C₁₀H₆NNaO₂ [1][4][5]

Molecular Weight 195.15 g/mol [1][4][5]

Appearance
White to light yellow crystalline

powder
[1][6]

Melting Point >300 °C [7]

Solubility Profile

A primary reason for utilizing the sodium salt form of quinaldic acid is the significant

enhancement of aqueous solubility, a common and effective strategy in drug development to

improve bioavailability.[8][9] Quinaldic Acid Sodium Salt exhibits excellent solubility in water,

a stark contrast to its parent acid which is only moderately soluble.[1][10] It also shows slight

solubility in polar organic solvents like methanol and DMSO.[7] This high aqueous solubility is

critical for preparing stock solutions for analysis, for use in aqueous reaction media, and for

formulations requiring high bioavailability.[1]

pKa and Behavior in Aqueous Solution

The behavior of the salt in solution is best understood through the pKa of its parent acid,

quinaldic acid. Quinaldic acid has two key pKa values: a strongly acidic pKa around 1.1-1.2

and a basic pKa for the quinoline nitrogen at approximately 5.22.[11][12]

In solution, the sodium salt fully dissociates. The quinaldate anion will react with water to

establish an equilibrium. The pH of the resulting solution will be alkaline due to the hydrolysis of

the quinaldate anion, the conjugate base of a weak acid. Understanding these pKa values is
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crucial for controlling the pH of solutions to maintain the desired form of the molecule, whether

for chelation, reaction, or analytical separation. For instance, acidifying a solution of the sodium

salt below a pH of ~1.2 will lead to the precipitation of the less soluble free acid.

Hygroscopicity and Storage

The compound is described as hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[7] This property necessitates careful handling and storage to maintain its integrity

and ensure accurate weighing for experimental procedures. It is recommended to store

Quinaldic Acid Sodium Salt in a tightly closed container, preferably in a desiccator or under

an inert atmosphere, in a cool, dark place.[6][7]

Chapter 2: Reactivity and Mechanistic Insights
The chemical reactivity of Quinaldic Acid Sodium Salt is dominated by the functionalities of

the quinaldate anion: the carboxylate group and the aromatic quinoline ring system.

2.1 Chelation and Metal Complex Formation

A hallmark chemical property of quinaldic acid and its salt is the ability to act as a bidentate

chelating agent for various metal ions. The nitrogen atom of the quinoline ring and one of the

oxygen atoms of the carboxylate group form a stable five-membered ring with metal cations.

This property is exploited in analytical chemistry for the gravimetric or spectrophotometric

determination of metals like copper (Cu²⁺), zinc (Zn²⁺), and uranium (U⁴⁺), with which it forms

insoluble, often colored, complexes.[2][10][12]

The formation of these stable complexes is the mechanistic basis for its use as a reagent in

removing trace metal impurities and in the study of metalloenzymes.
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Reactants

ProductQuinaldate Anion

Quinaldate-Metal Chelate Complex

+ M²⁺

Metal Cation (M²⁺)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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